Cas no 1803640-68-7 (3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803640-68-7
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4911423
• Update Time: 2025-07-20

3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O/c1-5-3-8(15-9(10,11)12)7(4-13)6(2)14-5/h3H,1-2H3
• InChI Key： HYJCMSXDNCJXSU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(C)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine (CAS No. 1803640-68-7)

3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine (CAS No. 1803640-68-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a cyano group, methyl substituents, and a trifluoromethoxy moiety, which contribute to its distinct chemical properties and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of small-molecule inhibitors and bioactive intermediates.

The structural complexity of 3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine makes it a valuable building block in medicinal chemistry. Its electron-withdrawing groups enhance reactivity, enabling its use in cross-coupling reactions and other synthetic transformations. Recent studies highlight its role in optimizing pharmacokinetic profiles of candidate drugs, addressing challenges like metabolic stability and target selectivity. These attributes align with current trends in precision medicine and fragment-based drug design, topics frequently searched in scientific databases.

From an industrial perspective, this compound is also relevant to crop protection innovations. The trifluoromethoxy group is known to improve the lipophilicity and binding affinity of agrochemicals, a feature leveraged in modern pesticide formulations. With growing global interest in sustainable agriculture, researchers are investigating its potential in low-residue pesticides, a hot topic in environmental science forums.

Analytical characterization of CAS No. 1803640-68-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality control standards demanded by regulatory bodies like the FDA and EMA. The compound's structure-activity relationships (SAR) are frequently discussed in peer-reviewed journals, reflecting its importance in rational drug design methodologies.

In the context of green chemistry, synthetic routes for 3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine are being optimized to reduce organic solvent waste and improve atom economy. This aligns with the pharmaceutical industry's push toward continuous manufacturing and flow chemistry, topics trending in process chemistry circles. Computational chemists also utilize this compound as a model system for studying fluorine-protein interactions, a niche but rapidly growing field.

Market analysts note rising demand for fluorinated pyridines like this compound, driven by their expanding applications in electronic materials and liquid crystal displays. Its thermal stability and dielectric properties make it a candidate for advanced material science applications, particularly in organic semiconductors—a sector experiencing double-digit growth according to recent industry reports.

For researchers sourcing CAS 1803640-68-7, critical considerations include supplier reliability, batch-to-batch consistency, and technical documentation quality. These factors dominate search queries in procurement platforms, reflecting the compound's status as a high-value research chemical. Proper storage recommendations (e.g., inert atmosphere and low-temperature conditions) are frequently searched alongside its CAS number.

Looking ahead, 3-Cyano-2,6-dimethyl-4-(trifluoromethoxy)pyridine is poised to play a pivotal role in emerging areas like proteolysis-targeting chimeras (PROTACs) and covalent inhibitor development. Its structural features address key challenges in undruggable target modulation, making it a compound to watch in next-generation therapeutic platforms. These applications consistently rank high in patent analytics and literature citation metrics.